Cas no 106143-34-4 (5-Methylquinoline-4-carbaldehyde)

• Product Name: 5-Methylquinoline-4-carbaldehyde
• CAS No: 106143-34-4
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 4822218
• Update Time: 2026-02-27

5-Methylquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methylquinoline-4-carbaldehyde
• 5-Methylquinoline-4-carbaldehyde

• Inchi： 1S/C11H9NO/c1-8-3-2-4-10-11(8)9(7-13)5-6-12-10/h2-7H,1H3
• InChI Key： NHVJBLCTIMNLBJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C2C=CC=C(C)C2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 5-Methylquinoline-4-carbaldehyde

Comprehensive Overview of 5-Methylquinoline-4-carbaldehyde (CAS No. 106143-34-4): Properties, Applications, and Research Insights

5-Methylquinoline-4-carbaldehyde (CAS No. 106143-34-4) is a specialized organic compound belonging to the quinoline family, characterized by its unique aldehyde functional group at the 4-position and a methyl substituent at the 5-position. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for complex molecular architectures. Its CAS registry number (106143-34-4) serves as a critical identifier for researchers and regulatory bodies.

The structural features of 5-Methylquinoline-4-carbaldehyde make it particularly valuable in heterocyclic chemistry. The quinoline core provides a rigid aromatic framework, while the formyl group (–CHO) offers a reactive site for condensation, reduction, or nucleophilic addition reactions. Recent studies highlight its utility in synthesizing anticancer agents, antimicrobial compounds, and fluorescent dyes, aligning with growing interest in targeted drug delivery and bioimaging technologies.

In the context of green chemistry, researchers are exploring solvent-free or catalytic methods to derivatize 5-Methylquinoline-4-carbaldehyde, addressing sustainability concerns. Computational chemistry models (e.g., DFT calculations) are increasingly applied to predict its reactivity, a trend reflecting the integration of AI-driven molecular design in modern organic synthesis. These approaches resonate with industry demands for high-efficiency intermediates and low-waste processes.

Analytical characterization of this compound typically involves HPLC purification, NMR spectroscopy, and mass spectrometry. Its UV-Vis absorption properties (λ_max ~340 nm) make it relevant for optoelectronic applications, such as OLED materials—a hotspot in renewable energy research. Patent databases reveal its use in photocatalysts and corrosion inhibitors, underscoring cross-disciplinary relevance.

From a commercial perspective, suppliers often list 5-Methylquinoline-4-carbaldehyde under synonyms like 4-Formyl-5-methylquinoline or 5-Methyl-4-quinolinecarboxaldehyde. Quality benchmarks include ≥98% purity (HPLC), with storage recommendations emphasizing protection from light and moisture. Regulatory compliance (e.g., REACH, FDA) is rigorously monitored, ensuring suitability for GMP synthesis.

Emerging applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs) further expand its industrial footprint. Researchers frequently inquire about its scalable synthesis routes or derivatization protocols, reflecting practical challenges in translating lab-scale results to production. Collaborative efforts between academia and manufacturers aim to optimize its cost-performance ratio.

In summary, 5-Methylquinoline-4-carbaldehyde (CAS No. 106143-34-4) exemplifies how tailored molecular structures drive innovation across pharmaceuticals, materials, and environmental technologies. Its multifaceted role continues to inspire structure-activity relationship studies and process intensification strategies, positioning it as a compound of enduring scientific and commercial value.